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Compound of Interest

Compound Name: CaCCinh-A01

Cat. No.: B15611129

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds is a cornerstone of laboratory safety and regulatory compliance. This
guide provides essential information and a step-by-step approach to the disposal of CaCCinh-
A01, a calcium-activated chloride channel (CaCC) inhibitor.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling. Key
guantitative data for CaCCinh-A01 are summarized below.
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Property Value Source(s)
Molecular Weight 347.43 g/mol [1112]
Formula C18H21:NO4S [1][2]13]
CAS Number 407587-33-1 [11[2][3]
Purity 298% (HPLC) [1][2]
ICso for CaCC ~10 uM [1][2][4]
ICso for TMEM16A 2.1uM [11[2][4]

DMSO: 30 mg/mL][3], 50

mg/mL, Soluble to 100

mM[2]DMF: 30
Solubility mg/mL[3]Ethanol: Soluble to

10 mM with gentle
warming[2]DMSO:PBS (pH
7.2) (1:2): 0.3 mg/mL[3]

Storage Temperature

-20°C

[1](2]

Appearance

Off-white solid

Regulatory and Safety Information

According to information from at least one supplier, CaCCinh-A01 is not classified as a
hazardous substance under Regulation (EC) No. 1907/2006 (REACH).[5] For this reason, a
formal safety data sheet (SDS) may not be required or provided.[5] However, the absence of a

hazardous classification does not negate the need for prudent laboratory practices. All

chemicals should be handled with care, and a risk assessment should be conducted prior to

use.

Proper Disposal Protocol for CaCCinh-A01

The following procedure outlines a general workflow for the proper disposal of CaCCinh-A01.

This process is designed to ensure safety and compliance with standard laboratory practices.
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Preparation Phase

Start: Have excess CaCCinh-A01 or contaminated material for disposal

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Waste Assessme‘. ’11 & Segregation

Consult Local and Institutional
Disposal Regulations

Determine Waste Type

Liquid Waste
(Solutions in DMSO, ethanol, etc.)

Solid Waste
(Unused reagent, contaminated vials)

v Disposal & Documentation

Package in a sealed, labeled container for non-hazardous chemical waste.

' '

Arrange for disposal through institutional
Environmental Health & Safety (EHS) office.

Collect in a designated, sealed, and labeled waste container for non-hazardous chemical solvents.

Document disposal in laboratory chemical inventory.

End: Disposal Complete

Click to download full resolution via product page

CaCCinh-A01 Disposal Workflow.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15611129?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Guidance:

o Personal Protective Equipment (PPE): Before handling CaCCinh-A01 for disposal, ensure
you are wearing appropriate PPE, including a lab coat, chemical-resistant gloves, and safety
glasses.

o Consult Regulations: Always consult your institution's Environmental Health & Safety (EHS)
guidelines and local regulations for chemical waste disposal. While CaCCinh-A01 may not
be classified as hazardous, institutional policies may have specific requirements.

e Segregate Waste:

o Solid Waste: Unused or expired solid CaCCinh-A01, as well as contaminated items like
weigh boats or vials, should be collected separately.

o Liquid Waste: Solutions of CaCCinh-A01 in solvents such as DMSO or ethanol should be
treated as chemical solvent waste. Do not dispose of these solutions down the drain.

» Containerization and Labeling:

o Place solid waste into a clearly labeled, sealed container designated for non-hazardous
chemical waste.

o Pour liquid waste into a designated, compatible, and clearly labeled solvent waste
container. Ensure the label accurately reflects all chemical components in the container
(e.g., "DMSO with CaCCinh-A01").

» Storage and Pickup: Store the sealed waste containers in a designated secondary
containment area until they are collected by your institution's EHS personnel.

» Documentation: Record the disposal of the chemical in your laboratory's chemical inventory
system to maintain accurate records.

Experimental Protocols

The precise experimental methodologies for CaCCinh-A01 are detailed within specific
research publications. The provided search results cite several key papers that have utilized
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this compound. For detailed protocols, researchers should consult these primary sources
directly:

o Namkung, W., et al. (2011). TMEM16A inhibitors reveal TMEM16A as a minor component of
calcium-activated chloride channel conductance in airway and intestinal epithelial cells.
Journal of Biological Chemistry, 286(3), 2365-2374.[2]

e De La Fuente, R., et al. (2008). Small-molecule screen identifies inhibitors of a human
intestinal calcium-activated chloride channel. Molecular Pharmacology, 73(3), 758-768.[2][3]

By adhering to these guidelines, researchers can ensure the safe and compliant disposal of
CaCCinh-A01, fostering a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CaCCinh-A01 | Calcium-activated Chloride Channels | Tocris Bioscience [tocris.com]
e 2. rndsystems.com [rndsystems.com]

» 3. caymanchem.com [caymanchem.com]

e 4. selleckchem.com [selleckchem.com]

e 5. merckmillipore.com [merckmillipore.com]

« To cite this document: BenchChem. [Navigating the Safe Disposal of CaCCinh-A01: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611129#caccinh-a01-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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